Cas no 2229241-00-1 (1-{1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-ol)

• Product Name: 1-{1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-ol
• CAS No: 2229241-00-1
• MF: C₁₂H₁₂F₄O
• MW: 248.216697692871
• CID: 6260883
• PubChem ID: 165980472
• Update Time: 2025-07-21

1-{1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-ol
• EN300-1973668
• 2229241-00-1
• 1-{1-[2-fluoro-3-(trifluoromethyl)phenyl]cyclopropyl}ethan-1-ol

• Inchi： 1S/C12H12F4O/c1-7(17)11(5-6-11)8-3-2-4-9(10(8)13)12(14,15)16/h2-4,7,17H,5-6H2,1H3
• InChI Key： AODAMOTUOFILBU-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C1(C(C)O)CC1

Computed Properties

• Exact Mass: 248.08242765g/mol
• Monoisotopic Mass: 248.08242765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-{1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-ol

Professional Introduction to Compound with CAS No. 2229241-00-1 and Product Name: 1-{1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-ol

The compound with the CAS number 2229241-00-1 and the product name 1-{1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in drug development and medicinal chemistry. The molecular structure incorporates a cyclopropyl ring substituted with a phenyl group, which is further modified by a fluorine atom at the 2-position and a trifluoromethyl group at the 3-position, alongside an ethanol side chain. This specific arrangement of functional groups imparts distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, there has been a growing interest in the development of novel compounds that exhibit enhanced binding affinity and selectivity towards biological targets. The presence of the fluoro-substituent in the phenyl ring is particularly noteworthy, as fluorine atoms are known to modulate metabolic stability, lipophilicity, and binding interactions with biological targets. The trifluoromethyl group further contributes to these properties by increasing the compound's metabolic resistance and improving its pharmacokinetic profile. These features are highly desirable in the design of next-generation pharmaceuticals, where optimizing bioavailability and minimizing off-target effects are critical.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors for various therapeutic targets. The cyclopropyl ring, while relatively rare in drug candidates, offers a rigid scaffold that can enhance binding interactions with protein targets. Additionally, the combination of fluorine and trifluoromethyl substituents can fine-tune the compound's pharmacological properties, making it an attractive candidate for further medicinal chemistry optimization. Recent studies have demonstrated that such structural motifs can improve drug-like properties, including solubility, permeability, and metabolic stability.

The ethan-1-ol moiety at the terminal position of the molecule introduces a hydroxyl group that can participate in hydrogen bonding interactions with biological targets. This feature is particularly useful in designing compounds that require precise spatial orientation within a binding pocket. Hydrogen bonding is a key interaction in many drug-receptor complexes, and incorporating hydroxyl groups can enhance binding affinity and selectivity. Furthermore, the hydroxyl group can be further functionalized to explore different chemical space, providing opportunities for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have enabled more efficient screening and optimization of drug candidates. Molecular modeling techniques have been employed to predict how this compound might interact with various biological targets. These studies suggest that the fluoro-substituted phenylcyclopropyl moiety could bind effectively to enzymes and receptors involved in critical biological pathways. For instance, preliminary docking studies have indicated potential interactions with enzymes such as kinases and proteases, which are often implicated in diseases like cancer and inflammation.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic profiles. Fluorine atoms can influence drug metabolism by affecting enzyme-substrate interactions, thereby extending the half-life of a drug and improving its overall efficacy. The presence of both a fluoro-substituent and a trifluoromethyl group in this compound suggests that it may exhibit enhanced metabolic stability compared to non-fluorinated analogs. This characteristic is particularly important for drugs that require prolonged action or multiple daily dosing.

Moreover, the cyclopropyl ring introduces rigidity into the molecular structure, which can improve binding affinity by reducing conformational flexibility. This rigidity is often desirable in drug design because it helps to stabilize interactions between the drug molecule and its target protein or receptor. The combination of these structural features makes this compound a promising candidate for further development in areas such as oncology, immunology, and neurology.

In conclusion, the compound with CAS number 2229241-00-1 and product name 1-{1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-ol represents an innovative approach to pharmaceutical design. Its unique structural features, including fluorine and trifluoromethyl substituents on a phenylcyclopropyl ring and an ethanol side chain, offer numerous advantages for drug development. These properties make it an attractive candidate for further exploration in medicinal chemistry research. As computational methods continue to advance, compounds like this one are likely to play an increasingly important role in developing next-generation therapeutics.